8-(3,5-dimethylpiperidin-1-yl)-3-methyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpiperidin-1-yl)-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C19H25N7O2S/c1-12-9-13(2)11-25(10-12)18-22-15-14(16(27)23-19(28)24(15)3)26(18)7-8-29-17-20-5-4-6-21-17/h4-6,12-13H,7-11H2,1-3H3,(H,23,27,28)
• InChI Key: NTBPNIQOEZBTNP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC3=C(N2CCSC4=NC=CC=N4)C(=O)NC(=O)N3C)C
• Molecular Formula: C19H25N7O2S
• Molecular Weight: 415.5 g/mol

Description

8-(3,5-dimethylpiperidin-1-yl)-3-methyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H25N7O2S and its molecular weight is 415.52. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Facile Synthesis of Novel Pyrimidinyl Purine Diones Researchers have developed one-pot facile synthesis methods for novel pyrimidinyl purine diones, demonstrating the chemical's versatility in heterocyclic chemistry and potential for creating diverse molecular structures for further pharmacological evaluation (Yadava et al., 2010).

Construction of Substituted Pyrimidines The compound has been utilized in the synthesis of polyfunctional fused heterocyclic compounds, showcasing its role in generating biologically active molecules that could be explored for therapeutic applications (Hassaneen et al., 2003).

Potential Applications in Medicinal Chemistry

Design and Synthesis of Chromophores Derivatives of the compound have been explored for the design and synthesis of chromophores with potential applications in pH sensing, highlighting its utility in developing novel diagnostic tools and sensors (Yan et al., 2017).

Receptor Affinity and Enzymatic Activity The chemical framework has been investigated for its receptor affinity and inhibition of specific phosphodiesterases, indicating its potential in drug discovery for neurological disorders (Zagórska et al., 2016).

Broader Implications in Chemical Research

Novel Synthetic Pathways Research has explored novel synthetic pathways utilizing the compound as a precursor, paving the way for the creation of new heterocyclic compounds with diverse biological activities (Gulevskaya et al., 1999).

Optical and Nonlinear Optical Properties Studies on pyrimidine-based bis-uracil derivatives derived from the compound have demonstrated significant potential for applications in optical and nonlinear optical (NLO) devices, underscoring its importance in materials science (Mohan et al., 2020).